![molecular formula C36H28N2O2 B8604190 3,3'-[[1,1'-Biphenyl]-4,4'-diylbis(phenylazanediyl)]diphenol CAS No. 120358-46-5](/img/structure/B8604190.png)
3,3'-[[1,1'-Biphenyl]-4,4'-diylbis(phenylazanediyl)]diphenol
Cat. No. B8604190
M. Wt: 520.6 g/mol
InChI Key: IJMQLOPGNQFHAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05830614
Procedure details
N,N'-diphenyl-N,N'-bis(3-hydroxyphenyl)-(1,1'-biphenyl)-4,4'-diamine was prepared, for example, from N,N'-di(3-methoxyphenyl)-N,N'-diphenyl-[1,1'-biphenyl]-4,4'diamine by placing into a two liter three-necked round bottom flask, equipped with a mechanical stirrer and an argon gas inlet, 137.5 gms, N,N'-diphenyl-N,N'-bis(3-methoxy phenyl)-[1,1'-biphenyl]-4,4'diamine (0.25 moles), 223.5 gms anhydrous sodium iodide (1.5 moles) and 500 milliliters warm sulfolane (distilled). The contents of the flask were heated to 120° C. and then cooled to 60° C. Five milliliters of D.I. water was added dropwise, followed by 190.5 milliliters of trimethyl(chlorosilane) (1.5 moles). The contents were allowed to reflux for six hours. HPLC analysis was utilized to determine when the reaction was complete. The contents of the flask were poured into a 3 liter Erlenmeyer flask containing 1.5 liter of deionized water. The water layer was decanted and the dark oily residue taken up into 500 milliliters methanol. The methanol solution was extracted with two 400 milliliter portions of hexane to remove the hexamethyldisiloxane by-products. The methanol solution was roto-evaporated to remove the solvents. The residue was taken up in 500 milliliters of acetone and then precipitated into 1.5 liters deionized water. The off-white solid was filtered and then washed with deionized water and dried in vacuo. The crude N,N'diphenyl-N,N'-bis(3-hydroxyphenyl)-(1,1'-biphenyl)-4,4'-diamine was placed into a two liter round-bottom flask containing a magnetic stirrer and one liter toluene. Fifty gms. of Florisil® (Florisil is a registered trademark of Floridin Co.) was added to the flask and allowed to stir for two hours. The dark Florisil® was filtered off, leaving a pale yellow toluene solution. The toluene was roto-evaporated to yield a pale yellow viscous oil. The oily product was dissolved in 400 milliliters acetone, then diluted with 400 milliliters heptane and allowed to crystallize. The colorless crystals were filtered. Additional product was obtained by roto-evaporating the acetone from the filtrate. Yield was 85 percent, m.p. 113°-17° C.
Name
N,N'-di(3-methoxyphenyl)-N,N'-diphenyl-[1,1'-biphenyl]-4,4'diamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N,N'-diphenyl-N,N'-bis(3-methoxy phenyl)-[1,1'-biphenyl]-4,4'diamine
Quantity
0.25 mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
C[O:2][C:3]1[CH:4]=[C:5]([N:9]([C:37]2[CH:42]=[CH:41][CH:40]=[CH:39][CH:38]=2)[C:10]2[CH:15]=[CH:14][C:13]([C:16]3[CH:21]=[CH:20][C:19]([N:22]([C:29]4[CH:34]=[CH:33][CH:32]=[C:31]([O:35]C)[CH:30]=4)[C:23]4[CH:28]=[CH:27][CH:26]=[CH:25][CH:24]=4)=[CH:18][CH:17]=3)=[CH:12][CH:11]=2)[CH:6]=[CH:7][CH:8]=1.[I-].[Na+].S1(CCCC1)(=O)=O.C[Si](C)(C)Cl>CC(C)=O.CCCCCCC.O>[C:37]1([N:9]([C:5]2[CH:6]=[CH:7][CH:8]=[C:3]([OH:2])[CH:4]=2)[C:10]2[CH:11]=[CH:12][C:13]([C:16]3[CH:17]=[CH:18][C:19]([N:22]([C:23]4[CH:28]=[CH:27][CH:26]=[CH:25][CH:24]=4)[C:29]4[CH:34]=[CH:33][CH:32]=[C:31]([OH:35])[CH:30]=4)=[CH:20][CH:21]=3)=[CH:14][CH:15]=2)[CH:42]=[CH:41][CH:40]=[CH:39][CH:38]=1 |f:1.2|
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Inputs
Step One
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Name
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N,N'-di(3-methoxyphenyl)-N,N'-diphenyl-[1,1'-biphenyl]-4,4'diamine
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
COC=1C=C(C=CC1)N(C1=CC=C(C=C1)C1=CC=C(C=C1)N(C1=CC=CC=C1)C1=CC(=CC=C1)OC)C1=CC=CC=C1
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Step Two
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Name
|
N,N'-diphenyl-N,N'-bis(3-methoxy phenyl)-[1,1'-biphenyl]-4,4'diamine
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Quantity
|
0.25 mol
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)N(C1=CC=C(C=C1)C1=CC=C(C=C1)N(C1=CC(=CC=C1)OC)C1=CC=CC=C1)C1=CC(=CC=C1)OC
|
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Name
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Quantity
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223.5 g
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Type
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reactant
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Smiles
|
[I-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
S1(=O)(=O)CCCC1
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Step Three
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Name
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Quantity
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190.5 mL
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Type
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reactant
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Smiles
|
C[Si](Cl)(C)C
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Step Four
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Name
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|
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Quantity
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400 mL
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|
Type
|
solvent
|
|
Smiles
|
CC(=O)C
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Step Five
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Name
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Quantity
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400 mL
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Type
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solvent
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Smiles
|
CCCCCCC
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Step Six
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Name
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|
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Quantity
|
1.5 L
|
|
Type
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solvent
|
|
Smiles
|
O
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Step Seven
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
120 °C
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Stirring
|
Type
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CUSTOM
|
|
Details
|
to stir for two hours
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
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by placing into a two liter three-necked round bottom flask
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
equipped with a mechanical stirrer and an argon gas inlet
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooled to 60° C
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to reflux for six hours
|
|
Duration
|
6 h
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The contents of the flask were poured into a 3 liter Erlenmeyer flask
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The water layer was decanted
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The methanol solution was extracted with two 400 milliliter portions of hexane
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove the hexamethyldisiloxane by-products
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The methanol solution was roto-evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove the solvents
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
precipitated into 1.5 liters
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The off-white solid was filtered
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with deionized water
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude N,N'diphenyl-N,N'-bis(3-hydroxyphenyl)-(1,1'-biphenyl)-4,4'-diamine was placed into a two liter round-bottom flask
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
containing a magnetic stirrer
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
) was added to the flask
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The dark Florisil® was filtered off
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
leaving a pale yellow toluene solution
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The toluene was roto-evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to yield a pale yellow viscous oil
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to crystallize
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The colorless crystals were filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Additional product was obtained
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
by roto-evaporating the acetone from the filtrate
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)N(C1=CC=C(C=C1)C1=CC=C(C=C1)N(C1=CC(=CC=C1)O)C1=CC=CC=C1)C1=CC(=CC=C1)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 85% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
